2-chloro-N-{4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl}pyridine-4-carboxamide

• IUPAC Name: 2-chloro-N-[4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C16H9ClF3N3OS/c17-13-7-10(4-5-21-13)14(24)23-15-22-12(8-25-15)9-2-1-3-11(6-9)16(18,19)20/h1-8H,(H,22,23,24)
• InChI Key: RVRURXCOYFLJKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CSC(=N2)NC(=O)C3=CC(=NC=C3)Cl
• Molecular Formula: C16H9ClF3N3OS
• Molecular Weight: 383.8 g/mol

Description

The compound “2-chloro-N-{4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl}pyridine-4-carboxamide” is a complex organic molecule that contains several functional groups. It has a pyridine ring, a thiazole ring, and a trifluoromethyl group attached to a phenyl ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It includes a pyridine ring, a thiazole ring, and a trifluoromethyl group attached to a phenyl ring. These groups are likely to confer specific chemical and physical properties to the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the amide group could undergo hydrolysis, the pyridine ring might participate in electrophilic substitution reactions, and the trifluoromethyl group could be involved in various organofluorine reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide group and the aromatic rings might affect its solubility, while the trifluoromethyl group could influence its reactivity.

Future Directions

Given the structural complexity and potential biological activity of this compound, it could be a subject of future research in areas such as medicinal chemistry or agrochemical development.